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Compound of Interest

Compound Name: Propio-D5-phenone

Cat. No.: B1490012

For researchers, scientists, and professionals in drug development, the safe handling and
disposal of chemical reagents are paramount. This document provides crucial safety and
logistical information for Propio-D5-phenone, a deuterated analog of propiophenone. The
guidance herein is compiled from safety data for the parent compound, propiophenone, and
general best practices for handling aromatic ketones.

Personal Protective Equipment (PPE)

When handling Propio-D5-phenone, a comprehensive approach to personal protection is
essential to minimize exposure and ensure laboratory safety. The following table summarizes

the recommended PPE.
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Body Part PPE Item Standard/Specification

Safety glasses with side-
Eyes/Face ) ANSI Z.87.1 1989 standard[1]
shields or goggles

Required if there is a risk of

Face shield ) )
splashing or explosion[1]
Chemical resistant gloves
Hands (Nitrile, Neoprene, or Butyl EN 374-1:2016[2]
rubber)
Should be buttoned and fit
Body Laboratory coat properly to cover as much skin

as possible[1]

_ _ Recommended for additional
Chemical-resistant apron )
protection

) ) ) Required if working outside a
] Respirator with appropriate ] ) )
Respiratory rid fume hood or if engineering
cartridges
J controls are insufficient[1]

Feet Closed-toe shoes Must cover the entire foot[1]

It is critical to inspect all PPE before use and to follow proper donning and doffing procedures.
Contaminated PPE should be disposed of as hazardous waste.

Health Hazard Information

Based on the data for its non-deuterated analog, propiophenone, Propio-D5-phenone should
be handled with care. The primary hazards are:

o Harmful if swallowed, in contact with skin, or if inhaled.[3]
o Causes serious eye irritation.[3]

o Highly flammable liquid and vapor.[3]

Handling and Storage
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Proper handling and storage are critical to maintaining the integrity of Propio-D5-phenone and
ensuring a safe laboratory environment.

Handling:

Work in a well-ventilated area, preferably within a chemical fume hood.

Avoid contact with skin, eyes, and clothing.

Keep away from heat, sparks, open flames, and hot surfaces.[3][4] No smoking.

Take precautionary measures against static discharge.

Use non-sparking tools.

Storage:

o Store in a tightly closed container in a cool, dry, and well-ventilated place.[4]

o Keep container tightly closed.[3]

« Store away from incompatible materials such as strong oxidizing agents and strong bases.[4]
Disposal Plan

All waste materials containing Propio-D5-phenone must be treated as hazardous waste.

» Liquid Waste: Collect in a designated, labeled, and sealed container for hazardous chemical
waste. Do not mix with other waste streams unless compatibility is confirmed.

» Solid Waste: Contaminated materials such as gloves, paper towels, and pipette tips should
be collected in a designated hazardous waste container.

» Disposal: Dispose of contents and container in accordance with local, regional, national, and
international regulations.[3] Contact your institution's environmental health and safety (EHS)
office for specific disposal procedures.

Experimental Workflow
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The following diagram illustrates the standard workflow for handling Propio-D5-phenone in a
laboratory setting.
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Standard laboratory workflow for handling Propio-D5-phenone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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